![molecular formula C10H16OSn B097251 Stannane, (3-methoxyphenyl)trimethyl- CAS No. 17113-78-9](/img/structure/B97251.png)
Stannane, (3-methoxyphenyl)trimethyl-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Stannane, (3-methoxyphenyl)trimethyl-, also known as TriMethyl(3-methoxyphenyl)stannane, is a chemical compound that belongs to the organotin family. It is widely used in scientific research applications due to its unique properties and potential benefits.
Mechanism of Action
The mechanism of action of Stannane, (3-methoxyphenyl)trimethyl- is not fully understood. However, it is believed to work by disrupting the cell membrane of microorganisms, leading to their death. It may also inhibit the growth of fungi and viruses by interfering with their metabolic processes.
Biochemical and Physiological Effects:
Stannane, (3-methoxyphenyl)trimethyl- has been shown to have minimal toxicity in vitro. It has also been found to be well-tolerated in vivo, with no significant adverse effects reported. However, further studies are needed to determine its long-term effects on human health.
Advantages and Limitations for Lab Experiments
One of the main advantages of Stannane, (3-methoxyphenyl)trimethyl- is its versatility in scientific research. It can be used as a reagent in organic synthesis, a catalyst in various chemical reactions, and a potential antimicrobial agent. However, one limitation is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for research on Stannane, (3-methoxyphenyl)trimethyl-. One potential area of study is its use as a potential antimicrobial agent in the food industry. It may also have applications in the development of new drugs for the treatment of infectious diseases. Further studies are also needed to determine its potential toxicity and long-term effects on human health.
Conclusion:
In conclusion, Stannane, (3-methoxyphenyl)trimethyl- is a versatile chemical compound that has potential applications in scientific research. Its unique properties make it a valuable tool in organic synthesis, chemical catalysis, and potential antimicrobial agents. Further studies are needed to determine its potential toxicity and long-term effects on human health.
Synthesis Methods
The synthesis of Stannane, (3-methoxyphenyl)trimethyl- can be achieved through various methods. One of the most commonly used methods is the reaction of trimethyltin chloride with 3-methoxyphenylmagnesium bromide. The reaction yields the desired product, which can be purified through column chromatography.
Scientific Research Applications
Stannane, (3-methoxyphenyl)trimethyl- has been extensively studied for its potential applications in scientific research. It has been found to have antimicrobial, antifungal, and antiviral properties. It has also been used as a catalyst in various chemical reactions and as a reagent in organic synthesis.
Properties
17113-78-9 | |
Molecular Formula |
C10H16OSn |
Molecular Weight |
270.94 g/mol |
IUPAC Name |
(3-methoxyphenyl)-trimethylstannane |
InChI |
InChI=1S/C7H7O.3CH3.Sn/c1-8-7-5-3-2-4-6-7;;;;/h2-3,5-6H,1H3;3*1H3; |
InChI Key |
SJTIRODRNQCBDP-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC=C1)[Sn](C)(C)C |
Canonical SMILES |
COC1=CC(=CC=C1)[Sn](C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.